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Compound of Interest

Compound Name: 7-Chloro-4-nitrobenzofuran

CAS No.: 115491-60-6

Cat. No.: B054706

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Chloro-7-

nitrobenzofurazan (NBD-Cl)

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

reactivity, and applications of 4-Chloro-7-nitrobenzofurazan, a pivotal reagent in modern

biochemical and analytical sciences. Commonly known as NBD-Cl, this compound is a highly

sensitive chromogenic and fluorogenic agent extensively utilized for the derivatization of

primary and secondary amines, as well as thiols. This document consolidates critical data on its

physical characteristics, spectroscopic profile, and chemical behavior. Furthermore, it offers

detailed, field-proven protocols for its application in analytical workflows and outlines essential

safety and handling procedures. Designed for researchers, scientists, and drug development

professionals, this guide serves as an authoritative resource, blending foundational scientific

principles with practical, application-oriented insights.
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Introduction: The Role of NBD-Cl in Analytical
Chemistry
4-Chloro-7-nitrobenzofurazan (NBD-Cl) is a preeminent derivatizing agent, valued for its ability

to convert non-fluorescent, amine- and thiol-containing molecules into highly fluorescent

products.[1][2] While the parent NBD-Cl molecule itself is non-fluorescent, its reaction with

nucleophiles such as the amino groups found in amino acids, peptides, and pharmaceuticals

results in adducts with strong fluorescence, typically exhibiting excitation maxima around 465-

478 nm and emission maxima in the 512-540 nm range.[2][3] This property forms the basis of

its widespread use in sensitive quantification methods, including high-performance liquid

chromatography (HPLC), spectrofluorimetry, and fluorescence microscopy.[1][3][4] The

significant environmental sensitivity of the NBD fluorophore—whose fluorescence quantum

yield can change based on the polarity of its local environment—further extends its utility as a

probe for studying molecular interactions and protein conformation.

Chemical Identity and Physical Properties
A Note on Nomenclature: The topic requested was "7-Chloro-4-nitrobenzofuran." However,

the vast majority of scientific literature and commercially available reagents refer to the

structurally related but distinct compound 4-Chloro-7-nitrobenzofurazan, also known as 4-

chloro-7-nitro-2,1,3-benzoxadiazole or NBD-Cl.[1] Given its prevalence and the extensive data

available, this guide focuses on the latter, which is the compound almost certainly intended for

laboratory applications.

The fundamental structure of NBD-Cl is a benzoxadiazole core substituted with a chloro group

and a nitro group.

Caption: Chemical structure of 4-Chloro-7-nitrobenzofurazan (NBD-Cl).

The core physicochemical properties of NBD-Cl are summarized below, providing essential

data for experimental design and safety assessments.
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Property Value Source(s)

Molecular Formula C₆H₂ClN₃O₃ [5]

Molecular Weight 199.55 g/mol [5]

CAS Number 10199-89-0 [5]

Appearance
Yellow to light brown crystalline

powder
[1]

Melting Point 95.5 - 99 °C [1][6]

Boiling Point ~288 °C [6]

Solubility
Soluble in chloroform,

methanol, DMSO, DMF
[1][5]

Water Solubility Low (Predicted: 1.71e-4 g/L) [6]

LogKow (Octanol-Water

Partition)
2.65 [6]

Density ~1.49 g/cm³ [6]

Spectroscopic Profile
The utility of NBD-Cl is rooted in its spectroscopic properties, particularly the shift upon reaction

with nucleophiles.

Parent Compound (NBD-Cl): The unreacted molecule has a distinct UV-visible absorption

maximum.

λ_max (Absorption): 336 nm[7]

Molar Extinction Coefficient (ε): 8,130 M⁻¹cm⁻¹[7]

NBD-Amine Adducts: Upon reaction with a primary or secondary amine, the resulting

derivative becomes strongly fluorescent.

λ_ex (Excitation): ~464 - 478 nm[2][3]
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λ_em (Emission): ~512 - 540 nm[2][3]

NBD-Thiol Adducts: NBD-Cl also reacts with sulfhydryl groups, though the resulting adducts

are noted to be significantly less fluorescent than their amine counterparts.[2]

Reactivity and Derivatization Mechanism
The primary mode of action for NBD-Cl is a nucleophilic aromatic substitution reaction. The

electron-withdrawing effects of the nitro group and the benzofurazan ring system make the

chlorine-bearing carbon highly electrophilic and susceptible to attack by nucleophiles.
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Caption: Reaction workflow for the derivatization of an amine with NBD-Cl.

This reaction is highly efficient with primary and secondary aliphatic amines. The choice of

reaction conditions, particularly pH, is critical. A moderately basic environment (pH 8-9.5) is

typically employed to ensure the amine is in its deprotonated, nucleophilic state without

causing significant hydrolysis of the NBD-Cl reagent. The reaction with thiol compounds
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proceeds similarly but can sometimes involve more complex kinetics, potentially forming

reversible Meisenheimer-type complexes as intermediates.[8]

Experimental Protocols
Protocol 1: General Procedure for Spectrofluorimetric
Quantification of an Amine
This protocol provides a generalized workflow for derivatizing an amine-containing analyte for

quantification. Causality: Each step is designed to maximize the reaction yield and ensure

reproducible results. The specific concentrations, volumes, and incubation times should be

optimized for each unique analyte.

Reagent Preparation:

NBD-Cl Stock Solution: Prepare a ~1 mg/mL solution of NBD-Cl in a dry, polar aprotic

solvent like acetonitrile or DMSO. Store this solution protected from light. Rationale: Using

a non-aqueous solvent prevents premature hydrolysis of the reagent.

Buffer Solution: Prepare a borate buffer (e.g., 0.1 M) and adjust the pH to ~9.0. Rationale:

This pH deprotonates the amine analyte, making it a potent nucleophile, while minimizing

reagent degradation.

Analyte Standard Solutions: Prepare a series of standard solutions of your analyte in the

appropriate solvent (e.g., water or buffer).

Derivatization Reaction:

In a microcentrifuge tube or glass vial, combine 100 µL of the analyte standard (or

sample), 200 µL of the borate buffer, and 100 µL of the NBD-Cl solution.

Vortex the mixture gently to ensure homogeneity.

Incubate the reaction mixture in a water bath or heating block at 60°C for 30 minutes.

Protect from light. Rationale: Heating accelerates the substitution reaction, ensuring it

proceeds to completion in a reasonable timeframe.

After incubation, cool the mixture to room temperature.
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Add 1.0 mL of a suitable diluting solvent (e.g., methanol or acetonitrile) to stop the reaction

and dilute the sample for measurement.[3]

Spectrofluorimetric Analysis:

Transfer the final solution to a quartz cuvette.

Set the spectrofluorometer to the optimized excitation wavelength (typically ~470-475 nm)

and measure the emission spectrum, noting the intensity at the emission maximum (~530-

540 nm).[3][4]

Construct a calibration curve by plotting the fluorescence intensity versus the

concentration of the prepared standards.

Determine the concentration of the unknown sample using the calibration curve.
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Caption: General analytical workflow for amine quantification using NBD-Cl.

Protocol 2: Safe Handling and Storage
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Adherence to proper safety protocols is mandatory when working with NBD-Cl.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields or

chemical goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile or PVC).[9][10]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of the powder.[9][11] Avoid all personal contact. Do not eat, drink, or

smoke in the handling area. Wash hands thoroughly after use.[9]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[10][11] Protect from light and moisture. Store away from incompatible materials, such as

strong oxidizing agents.[10]

Spill Response: In case of a spill, evacuate the area. Wear full PPE, including respiratory

protection if necessary. Contain the spill with an inert absorbent material (e.g., sand or

vermiculite) and collect it into a labeled container for hazardous waste disposal.[9] Do not

allow the material to enter drains or waterways.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids open.

Seek immediate medical attention.[10][12]

Skin: Immediately wash off with soap and plenty of water. Remove contaminated clothing.

Seek medical attention if irritation persists.[10][12]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[12]

Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterward. Seek immediate medical attention.[12]

Conclusion
4-Chloro-7-nitrobenzofurazan (NBD-Cl) is a powerful and versatile tool for the chemical

derivatization and fluorescent detection of a wide array of biologically and pharmaceutically

relevant molecules. Its well-characterized physicochemical properties, predictable reactivity,
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and the intense fluorescence of its derivatives underpin its value in sensitive analytical

methods. By understanding its core properties and adhering to established protocols for its use

and handling, researchers can effectively leverage NBD-Cl to achieve reliable and highly

sensitive quantification in complex matrices.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Chloro-7-nitrobenzofurazan | 10199-89-0 [chemicalbook.com]

2. NBD-Cl [4-Chloro-7-nitrobenzofurazan] *CAS 10199-89-0* | AAT Bioquest [aatbio.com]

3. Utility of 4-chloro-7-nitrobenzofurazan for spectrofluorimetric and spectrophotometric
determinations of the anti-hirsutism agent (α-difluoromethylornithine) in pharmaceutical
cream samples - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Utility of 4-chloro-7-nitrobenzofurazan (NBD-CI) for the Spectrophotometric and
spectrofluorometric determination of several antihistamine and antihypertensive drugs -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. 4-クロロ-7-ニトロベンゾフラザン 98% | Sigma-Aldrich [sigmaaldrich.com]

6. CompTox Chemicals Dashboard [comptox.epa.gov]

7. PhotochemCAD | 4-Chloro-7-nitrobenzofurazan [photochemcad.com]

8. Anomalous reaction of 4-chloro-7-nitrobenzofurazan with thiol compounds - PMC
[pmc.ncbi.nlm.nih.gov]

9. datasheets.scbt.com [datasheets.scbt.com]

10. assets.thermofisher.com [assets.thermofisher.com]

11. assets.greenbook.net [assets.greenbook.net]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [physicochemical properties of 7-Chloro-4-
nitrobenzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054706/docs#physicochemical-properties-of-7-
chloro-4-nitrobenzofuran]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b054706?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5173637.htm
https://www.aatbio.com/products/nbd-cl-4-chloro-7-nitrobenzofurazan-cas-10199-89-0
https://pubmed.ncbi.nlm.nih.gov/33818897/
https://pubmed.ncbi.nlm.nih.gov/33818897/
https://pubmed.ncbi.nlm.nih.gov/33818897/
https://pubmed.ncbi.nlm.nih.gov/24282933/
https://pubmed.ncbi.nlm.nih.gov/24282933/
https://pubmed.ncbi.nlm.nih.gov/24282933/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/163260
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID10151113
https://www.photochemcad.com/databases/common-compounds/heterocycles/4-chloro-7-nitrobenzofurazan
https://pmc.ncbi.nlm.nih.gov/articles/PMC1186386/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1186386/
https://datasheets.scbt.com/sc-214231.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14165~~PDF~~MTR~~CGV4~~EN~~2026-01-03%2002:01:50~~4-Chloro-7-nitrobenzofurazan~~
https://assets.greenbook.net/M117664.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1416514&productDescription=4-CHLRO-7-NTROBENZOFURAZAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b054706/docs#physicochemical-properties-of-7-chloro-4-nitrobenzofuran
https://www.benchchem.com/product/b054706/docs#physicochemical-properties-of-7-chloro-4-nitrobenzofuran
https://www.benchchem.com/product/b054706/docs#physicochemical-properties-of-7-chloro-4-nitrobenzofuran
https://www.benchchem.com/product/b054706/docs#physicochemical-properties-of-7-chloro-4-nitrobenzofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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